Dictyopanine A
Overview
Description
Dictyopanine A is a natural product found in Dictyopanus and Panellus with data available.
Scientific Research Applications
Molecular Understanding of Human Diseases
Dictyopanine A, derived from Dictyostelium discoideum, has been instrumental in understanding various human diseases. Research has leveraged Dictyostelium discoideum as a model for studying immune-cell diseases, chemotaxis, centrosomal abnormalities, lissencephaly, bacterial intracellular pathogenesis, and neuroprotective and anti-cancer drug actions. This model system offers a combination of cellular, genetic, and molecular biology techniques, facilitating the study of these problems more amenable than in mammalian cell culture. Findings in these areas using Dictyostelium have driven research in mammalian systems, establishing it as a powerful model for human-disease analysis (Williams et al., 2006).
Advancements in Genome Database and Biological Information
Dictyopanine A's source, Dictyostelium discoideum, has been central to the development of dictyBase, a comprehensive online resource providing access to genomic data including functional annotation of genes, gene products, and chromosomal mapping. This database also offers extensive biological information like mutant phenotypes and reference material. These advancements have expanded the scope of Dictyostelium databases, making them useful for researchers interested in comparative and functional genomics in metazoan organisms (Kreppel et al., 2004).
Pharmacogenetic Research and 3Rs Model
Dictyostelium, including Dictyopanine A studies, has been employed as a 3Rs (replacement, refinement, and reduction) model in pharmacogenetic research. Its use reduces reliance on animal tissue and whole-animal experiments. This model uses cell behavior (cell movement and shape) as a rapid indicator of sensitivity to medicines, natural products, and chemicals, aiding in understanding the molecular mechanism of compounds like capsaicin (Otto et al., 2016).
Bioinformatics and Data Analysis in Dictyostelium
Dictyostelium discoideum, the organism from which Dictyopanine A is derived, is a key model for studying biological processes. The dictyExpress platform is designed for exploratory analysis of gene expression data in Dictyostelium. It features visualization modules for expression profiles, clustering, gene ontology enrichment analysis, differential expression analysis, and experiment comparisons, enabling researchers to generate hypotheses and discover novel insights (Stajdohar et al., 2017).
properties
Product Name |
Dictyopanine A |
|---|---|
Molecular Formula |
C25H34O5 |
Molecular Weight |
414.5 g/mol |
IUPAC Name |
[(1R,4S,7R,7aR)-1-(2-formylprop-2-enyl)-7-(hydroxymethyl)-7a-methyl-2-oxo-4,5,6,7-tetrahydro-1H-inden-4-yl] (2E,4E)-4-methylnona-2,4-dienoate |
InChI |
InChI=1S/C25H34O5/c1-5-6-7-8-17(2)9-12-24(29)30-23-11-10-19(16-27)25(4)20(13-18(3)15-26)22(28)14-21(23)25/h8-9,12,14-15,19-20,23,27H,3,5-7,10-11,13,16H2,1-2,4H3/b12-9+,17-8+/t19-,20-,23-,25+/m0/s1 |
InChI Key |
KZXIDLYHAWGLBM-VCZIDFHPSA-N |
Isomeric SMILES |
CCCC/C=C(\C)/C=C/C(=O)O[C@H]1CC[C@H]([C@]2(C1=CC(=O)[C@@H]2CC(=C)C=O)C)CO |
Canonical SMILES |
CCCCC=C(C)C=CC(=O)OC1CCC(C2(C1=CC(=O)C2CC(=C)C=O)C)CO |
synonyms |
dictyopanine A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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